N'-(4-hydroxybenzylidene)-2-(4-hydroxy-2,6-dimethyl-5-pyrimidinyl)acetohydrazide

• IUPAC Name: 2-(2,4-dimethyl-6-oxo-1H-pyrimidin-5-yl)-N-[(E)-(4-hydroxyphenyl)methylideneamino]acetamide
• InChI: InChI=1S/C15H16N4O3/c1-9-13(15(22)18-10(2)17-9)7-14(21)19-16-8-11-3-5-12(20)6-4-11/h3-6,8,20H,7H2,1-2H3,(H,19,21)(H,17,18,22)/b16-8+
• InChI Key: RJWAHTZLXVLMQI-LZYBPNLTSA-N
• Canonical SMILES: CC1=C(C(=O)NC(=N1)C)CC(=O)NN=CC2=CC=C(C=C2)O
• Isomeric SMILES: CC1=C(C(=O)NC(=N1)C)CC(=O)N/N=C/C2=CC=C(C=C2)O
• Molecular Formula: C15H16N4O3
• Molecular Weight: 300.31 g/mol

Description

N-(4-hydroxybenzylidene)-2-(4-hydroxy-2,6-dimethyl-5-pyrimidinyl)acetohydrazide, also known as HDMAPP, is a synthetic compound that has been studied for its potential applications in various fields of science.

Mechanism of Action

The mechanism of action of N'-(4-hydroxybenzylidene)-2-(4-hydroxy-2,6-dimethyl-5-pyrimidinyl)acetohydrazide is not fully understood. However, it is believed to work by scavenging free radicals and inhibiting the production of reactive oxygen species. It may also work by inhibiting inflammatory mediators and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
N'-(4-hydroxybenzylidene)-2-(4-hydroxy-2,6-dimethyl-5-pyrimidinyl)acetohydrazide has been found to have several biochemical and physiological effects. It has been shown to reduce oxidative stress and inflammation in various cell types. It has also been shown to induce apoptosis in cancer cells and inhibit tumor growth in animal models.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-(4-hydroxybenzylidene)-2-(4-hydroxy-2,6-dimethyl-5-pyrimidinyl)acetohydrazide in lab experiments is its low toxicity and high stability. It can also be easily synthesized and purified. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of N'-(4-hydroxybenzylidene)-2-(4-hydroxy-2,6-dimethyl-5-pyrimidinyl)acetohydrazide. One area of research is to further investigate its mechanism of action and identify its molecular targets. Another area of research is to explore its potential use as a drug delivery system. Additionally, more studies are needed to evaluate its efficacy and safety in animal models and humans.

Synthesis Methods

N'-(4-hydroxybenzylidene)-2-(4-hydroxy-2,6-dimethyl-5-pyrimidinyl)acetohydrazide can be synthesized by the reaction of 4-hydroxybenzaldehyde with 2-(4-hydroxy-2,6-dimethyl-5-pyrimidinyl)acetic acid hydrazide in the presence of a suitable catalyst. The resulting product is then purified using standard techniques such as column chromatography.

Scientific Research Applications

N'-(4-hydroxybenzylidene)-2-(4-hydroxy-2,6-dimethyl-5-pyrimidinyl)acetohydrazide has been studied for its potential applications in various fields of science. It has been found to have antioxidant, anti-inflammatory, and antitumor properties. It has also been studied for its potential use as a drug delivery system.